5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-indazole

• IUPAC Name: 5-chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• InChI: InChI=1S/C14H18BClN2O2/c1-13(2)14(3,4)20-15(19-13)12-10-8-9(16)6-7-11(10)18(5)17-12/h6-8H,1-5H3
• InChI Key: WQHRVDGSROIAFG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=NN(C3=C2C=C(C=C3)Cl)C
• Molecular Formula: C14H18BClN2O2
• Molecular Weight: 292.57 g/mol

Description

5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole is a heterocyclic compound featuring an indazole core substituted with a chlorine atom at position 5, a methyl group at position 1, and a pinacol boronate ester at position 3. The boronate ester moiety enables participation in Suzuki-Miyaura cross-coupling reactions, making it a valuable intermediate in pharmaceutical and materials chemistry . Its structural features influence electronic properties, solubility, and reactivity, which are critical for applications in drug discovery and catalysis.

Biological Activity

5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-indazole is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name : 5-chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole
• Molecular Formula : C14H18BClN2O2
• Molecular Weight : 292.57 g/mol
• Purity : Typically ranges from 95% to 97% in commercial preparations .

The compound's biological activity is primarily attributed to its interaction with various biological targets. Its structure suggests potential activity as a kinase inhibitor or in modulating signaling pathways associated with cancer and infectious diseases.

Anticancer Activity

Recent studies have indicated that indazole derivatives exhibit significant anticancer properties. For instance:

• Cell Proliferation Inhibition : Compounds similar to 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-indazole have shown potent inhibitory effects on cancer cell lines such as MDA-MB-231 (triple-negative breast cancer) with IC50 values ranging from 0.126 μM to 0.6 μM . This suggests a strong potential for selective targeting of cancer cells while sparing normal cells.

Cell Line	IC50 (μM)
MDA-MB-231	0.126
MCF10A (normal cells)	>2.0

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Inhibition of Mycobacterium tuberculosis : Preliminary findings suggest that related compounds exhibit MIC values as low as 0.48 μg/mL against multidrug-resistant strains of tuberculosis . This positions the compound as a candidate for further development in treating resistant infections.

Case Studies and Research Findings

Several studies have highlighted the biological efficacy of indazole derivatives:

• Study on Anticancer Properties :
  • A study evaluated the effects of various indazole derivatives on tumor growth in mouse models. The results indicated significant tumor regression when treated with compounds similar to 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-indazole compared to control groups .
• Antimicrobial Efficacy :
  • In vitro assays demonstrated that the compound exhibited potent activity against both sensitive and resistant strains of bacteria and fungi. The mechanism was linked to the inhibition of bacterial cell wall synthesis .

Safety Profile

The safety profile of the compound has been assessed through various toxicity studies:

• Acute Toxicity Studies : Oral administration in mice indicated a favorable safety profile at doses up to 40 mg/kg without significant adverse effects observed . However, further long-term studies are necessary to fully understand the safety implications.

Scientific Research Applications

Medicinal Chemistry

Serotonin Receptor Modulation
Research indicates that indazole derivatives exhibit significant activity as serotonin receptor subtype 2 (5-HT2) agonists. The compound has been synthesized and characterized alongside other indazole analogs to evaluate their pharmacological properties. In particular, studies have shown that certain analogs demonstrate potent agonistic activity at the 5-HT2A and 5-HT2B receptors, which are implicated in various neurological disorders and psychiatric conditions .

Case Study: Synthesis of Indazole Derivatives
A notable study synthesized a series of substituted indazole derivatives, including the compound of interest. These derivatives were evaluated for their ability to modulate serotonin receptor activity, with findings indicating varying degrees of potency across different receptor subtypes. For instance, the 5-chloroindazole analogs showed promising results in calcium mobilization assays using human cell lines .

Material Science

Boronic Acid Derivatives
The presence of the boron-containing moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL) in this compound enhances its utility in material science. Boron compounds are widely utilized in organic synthesis and materials chemistry due to their ability to form stable complexes with various substrates. This property can be exploited in the development of new materials with tailored properties for applications such as sensors and catalysts .

Case Study: Use in Organic Synthesis
The compound has been employed as a building block in the synthesis of more complex organic molecules. Its reactivity allows it to participate in cross-coupling reactions, which are fundamental in creating complex molecular architectures used in pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Positioning and Functional Group Variations

4-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1939174-71-6)

• Key Differences :
  • Chlorine at position 4 (vs. position 5 in the target compound).
  • Boronate ester at position 6 (vs. position 3).
  • Lacks N-methylation (1H-indazole vs. 1-methylindazole).
• Implications :
  • Altered electronic distribution due to substituent positions may affect cross-coupling efficiency.
  • Reduced steric hindrance at the indazole nitrogen could enhance reactivity in certain reactions .

1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1430753-39-1)

• Key Differences :
  • Benzyl group at position 1 (vs. methyl).
  • Boronate ester at position 5 (vs. position 3).
• Implications :
  • Increased steric bulk from the benzyl group may hinder access to the boronate in coupling reactions.
  • Position 5 boronation could lead to regioselectivity differences in aryl-aryl bond formation .

5-Fluoro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole (CAS: 2377610-46-1)

• Key Differences :
  • Fluorine replaces chlorine at position 4.
• Implications :
  • Fluorine’s electronegativity may enhance metabolic stability and alter electronic effects in cross-coupling.
  • Smaller atomic radius of fluorine could reduce steric interference compared to chlorine .

Physicochemical Properties

Compound (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity/Yield
Target Compound (Not Provided)	C₁₄H₁₆BClN₂O₂	~294.56	5-Cl, 1-Me, 3-boronate	Not Reported
1939174-71-6	C₁₃H₁₆BClN₂O₂	278.54	4-Cl, 6-boronate, 1H-indazole	>95% (Commercial)
1430753-39-1	C₂₀H₂₃BN₂O₂	334.22	1-Bn, 5-boronate	97% (Supplier Data)
2377610-46-1	C₁₄H₁₆BFN₂O₂	278.10	5-F, 1-Me, 3-boronate	98% (Reported)

• Trends :
  • N-methylation (as in the target compound) increases hydrophobicity compared to 1H-indazole analogs.
  • Chlorine’s higher molecular weight contributes to a ~16 g/mol difference compared to fluorine analogs.

Q & A

Q. Basic

• 1H/13C NMR : Essential for confirming substitution patterns and boronate integration. For example, aromatic protons in similar indazole derivatives show distinct splitting patterns (e.g., δ 8.91 ppm for nitroindazole, δ 7.76 ppm for dichlorophenyl groups) .
• Mass spectrometry : Validates molecular weight (e.g., 375.58 g/mol for a related boronate-indazole compound) .
• X-ray crystallography : Resolves stereochemical ambiguities in boronate-containing intermediates .

What strategies can mitigate low yields during the indazole ring closure step?

Q. Advanced

• Optimized reaction design : Use Design of Experiments (DoE) to test variables like temperature, solvent polarity, and stoichiometry of hydrazine hydrate .
• Catalyst screening : Raney nickel or alternative catalysts (e.g., Pd/C) may improve nitro reduction efficiency .
• Flow chemistry : Continuous-flow systems enhance reproducibility and reduce side reactions during cyclization .
• Purification : Recrystallization from DMF effectively removes isomer impurities (e.g., 2,3-dichlorophenyl isomers) .

How does the presence of the dioxaborolane group influence the compound's reactivity in cross-coupling reactions?

Advanced
The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enables Suzuki-Miyaura cross-coupling, a key reaction for biaryl bond formation in drug discovery.

• Electronic effects : The electron-rich boronate stabilizes transition states, enhancing coupling efficiency with aryl halides .
• Steric considerations : The tetramethyl groups protect the boron center from hydrolysis but may reduce reactivity with bulky substrates .
• Applications : Used to synthesize biaryl indazole derivatives for kinase inhibitor development .

What are the common impurities encountered during synthesis, and how are they addressed?

Q. Basic

• Isomers : During indazole ring closure, competing cyclization pathways generate 2,3-dichlorophenyl isomers. Recrystallization from DMF selectively isolates the desired 3,4-dichlorophenyl product .
• Unreacted intermediates : Column chromatography or preparative HPLC removes residual ketones or boronate precursors .
• By-products : Hydrazine-mediated steps may produce azine by-products, mitigated by controlled stoichiometry and inert atmospheres .

In what ways can flow chemistry be applied to enhance the scalability of synthesizing this compound?

Q. Advanced

• Continuous-flow reactors : Improve heat/mass transfer during exothermic steps (e.g., Friedel-Crafts acylation), reducing decomposition .
• Automated optimization : Real-time monitoring adjusts parameters (e.g., residence time, temperature) to maximize yield .
• Safety : Contain hazardous reagents (e.g., SOCl2) within closed systems, minimizing exposure risks .

What computational methods are effective for predicting reaction outcomes in the synthesis of this compound?

Q. Advanced

• Bayesian optimization : Machine learning models trained on reaction parameters (solvent, catalyst loading) outperform traditional trial-and-error approaches .
• DFT calculations : Predict transition states for boronate installation, guiding catalyst selection (e.g., Pd vs. Ni) .
• Statistical modeling : Identifies critical factors (e.g., hydrazine concentration) affecting indazole ring closure efficiency .

How does the methyl group at the 1-position of the indazole core impact the compound’s stability?

Q. Advanced

• Steric protection : The methyl group reduces N-H acidity, enhancing stability under basic conditions .
• Crystallinity : Methyl substitution improves crystal packing, aiding purification and characterization .
• Metabolic stability : In biological studies, methyl groups often slow hepatic degradation, extending half-life in vitro .